Cas no 1806798-40-2 (4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid)
4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid
-
- Inchi: 1S/C7H5F2NO4/c8-5(9)3-2(7(13)14)1-10-6(12)4(3)11/h1,5,11H,(H,10,12)(H,13,14)
- InChI Key: ZNPLUUVFUJRHFJ-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(NC=C1C(=O)O)=O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 359
- XLogP3: -0.5
- Topological Polar Surface Area: 86.6
4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024004717-250mg |
4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid |
1806798-40-2 | 97% | 250mg |
$714.00 | 2022-03-31 | |
| Alichem | A024004717-500mg |
4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid |
1806798-40-2 | 97% | 500mg |
$950.60 | 2022-03-31 | |
| Alichem | A024004717-1g |
4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid |
1806798-40-2 | 97% | 1g |
$1,797.60 | 2022-03-31 |
4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid
Comprehensive Overview of 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid (CAS No. 1806798-40-2)
4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid (CAS No. 1806798-40-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and dihydroxypyridine functional groups, exhibits intriguing chemical properties that make it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold for designing novel therapeutic agents.
The molecular structure of 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid features a pyridine ring substituted with hydroxyl groups at the 2 and 3 positions, a difluoromethyl group at the 4 position, and a carboxylic acid at the 5 position. This arrangement imparts both hydrophilic and lipophilic characteristics, enhancing its versatility in chemical synthesis. The presence of fluorine atoms is particularly noteworthy, as fluorinated compounds often exhibit improved metabolic stability and bioavailability, making them attractive candidates for pharmaceutical applications.
One of the most searched topics related to this compound is its role in the development of enzyme inhibitors. Recent studies suggest that derivatives of 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid may act as potent inhibitors for specific enzymes involved in inflammatory pathways. This has sparked interest in its potential use for treating chronic inflammatory conditions, a hot topic in current medical research. Additionally, its chelating properties due to the dihydroxypyridine moiety make it a candidate for metal ion sequestration applications.
From a synthetic chemistry perspective, 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid serves as a versatile building block. Its multifunctional groups allow for diverse chemical modifications, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing demand for diverse chemical libraries in drug discovery, a frequently searched term in AI-driven research platforms. The compound's stability under various pH conditions further enhances its utility in both aqueous and organic reaction environments.
The pharmaceutical industry has shown increasing interest in fluorinated pyridine derivatives, with 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid being no exception. Fluorination is a key strategy in modern drug design, as evidenced by the rising number of FDA-approved fluorinated drugs. This compound's difluoromethyl group could contribute to improved drug-target interactions and pharmacokinetic profiles, addressing common challenges in drug development such as metabolic degradation and poor absorption.
Environmental and sustainability considerations are also relevant to this compound. Researchers are exploring greener synthesis routes for 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid, minimizing the use of hazardous reagents and reducing waste generation. This aligns with the broader trend of green chemistry in pharmaceutical manufacturing, a topic frequently queried in scientific databases. The compound's potential biodegradability, owing to its hydroxyl and carboxylic acid groups, adds to its appeal from an environmental standpoint.
Analytical characterization of 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR for the difluoromethyl group), mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in both research and potential industrial-scale production. The compound's distinct spectral signatures make it relatively easy to identify and quantify in complex mixtures.
Looking forward, 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid presents numerous opportunities for further research. Its potential applications extend beyond pharmaceuticals to areas such as material science (as a ligand for metal-organic frameworks) and agricultural chemistry (as a precursor for novel crop protection agents). The growing body of literature on fluorinated heterocycles suggests that this compound will continue to be a subject of scientific interest in the coming years.
For researchers working with 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid, proper handling and storage are essential to maintain its stability. While not classified as hazardous, it should be stored in a cool, dry environment, protected from light and moisture. These precautions help preserve the integrity of its sensitive functional groups, particularly the dihydroxypyridine moiety which could potentially undergo oxidation under extreme conditions.
The commercial availability of 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid (CAS No. 1806798-40-2) has increased in recent years, reflecting its growing importance in chemical research. Several specialty chemical suppliers now offer this compound in various quantities, catering to both small-scale academic research and larger industrial applications. Its price point and availability make it accessible for most research laboratories interested in exploring its potential.
In conclusion, 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid represents an important addition to the toolkit of medicinal chemists and researchers. Its unique structural features, combined with the growing interest in fluorinated compounds and multifunctional heterocycles, position it as a valuable intermediate for numerous applications. As research continues to uncover new properties and potential uses for this compound, its significance in scientific and industrial contexts is likely to grow substantially.
1806798-40-2 (4-(Difluoromethyl)-2,3-dihydroxypyridine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)